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Compound of Interest

N6-Dimethylaminomethylidene
Compound Name: ) _
isoguanosine

Cat. No.: B15597604

This technical guide provides a comprehensive overview of the chemical structure, synthesis,
and analytical characterization of N6-Dimethylaminomethylidene isoguanosine. The content
is tailored for researchers, scientists, and professionals in the field of drug development and
nucleoside chemistry.

Chemical Structure and Identifiers

N6-Dimethylaminomethylidene isoguanosine is a derivative of isoguanosine, a structural
isomer of guanosine. The N6-dimethylaminomethylidene group serves as a protecting group for
the exocyclic amine at the 6-position of the isoguanine nucleobase. This protection strategy is
common in the synthesis of oligonucleotides to prevent unwanted side reactions.

While direct experimental data for N6-Dimethylaminomethylidene isoguanosine is not
readily available in public databases, its structure and properties can be confidently inferred
from its close analogue, N6-Dimethylaminomethylidene-2'-deoxyisoguanosine. The key
difference lies in the sugar moiety: isoguanosine contains a ribose sugar, whereas 2'-
deoxyisoguanosine possesses a deoxyribose sugar.

Table 1: Chemical Identifiers for N6-Dimethylaminomethylidene Isoguanosine and its Deoxy
Analogue
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Identifier

N6-
Dimethylaminomethyliden
e Isoguanosine (Predicted)

N6-
Dimethylaminomethyliden
e-2'-deoxyisoguanosine[1]

Molecular Formula C13H18N605 C13H18N604
Molecular Weight 338.32 g/mol 322.32 g/mol
N'-[9-[(2R,3R,4S,5R)-3,4-
] N'-[9-[(2R,4S,5R)-4-hydroxy-5-
dihydroxy-5-
(hydroxymethyl)oxolan-2-yl]-2-
IUPAC Name (hydroxymethyl)oxolan-2-yl]-2- ]
] 0x0-1H-purin-6-yl]-N,N-
0x0-1H-purin-6-yl]-N,N- ) T ]
] T ] dimethylmethanimidamide
dimethylmethanimidamide
CN(C)/C=N/c1nc(O)nc2n(cl)
CN(C)C=Nc1nc(O)nc2n(cl)C(
SMILES [C@H]3C--INVALID-LINK----
0)C(0)C(CO)02
INVALID-LINK--O3
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18(2)5-15-11-10-12(17- 18(2)5-15-11-10-12(17-
inChi 13(23)16-11)19(6-14-10)9- 13(22)16-11)19(6-14-10)9-3-
n
8(22)7(21)4(3-20)24-9/h4- 7(21)8(4-20)23-9/h5-9,20-
9,20-22H,3H2,1-2H3, 21H,3-4H2,1-2H3,
(H,16,17,23)/t4-,7-,8-,9-/m1/s1  (H,16,17,22)/t7-,8+,9+/m0/s1
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Synthesis and Experimental Protocols

The synthesis of N6-Dimethylaminomethylidene isoguanosine is not explicitly detailed in the

surveyed literature. However, a plausible and efficient synthetic route can be designed based

on established methods in nucleoside chemistry. The proposed synthesis involves two main

stages: the synthesis of the isoguanosine precursor and the subsequent protection of the N6-

amino group.

Synthesis of Isoguanosine
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A common and effective method for the synthesis of isoguanosine is the diazotization of 2,6-
diaminopurine riboside.[2]

Experimental Protocol:
e Suspension: Suspend 2,6-diaminopurine riboside in water at room temperature.
 Acidification: Add acetic acid to the suspension.

» Diazotization: Add a solution of sodium nitrite in water dropwise to the reaction mixture. Stir
the resulting clear solution.

o Neutralization: Adjust the pH to 7 with aqueous ammonia in an ice water bath to precipitate
the crude isoguanosine.

 Purification: Dissolve the precipitate in dilute hydrochloric acid with heating. Add activated
charcoal and perform a hot filtration. Cool the filtrate in an ice bath and neutralize with dilute
sodium hydroxide to yield high-purity isoguanosine.

N6-Protection of Isoguanosine

The introduction of the dimethylaminomethylidene protecting group onto the exocyclic N6-
amino group of isoguanosine can be achieved using N,N-dimethylformamide dimethyl acetal
(DMF-DMA).

Experimental Protocol:

Dissolution: Dissolve the dried isoguanosine in anhydrous N,N-dimethylformamide (DMF).

» Protection Reaction: Add N,N-dimethylformamide dimethyl acetal (DMF-DMA) to the
solution. The reaction is typically carried out at room temperature and monitored by thin-layer
chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is concentrated under reduced pressure to
remove the solvent and excess reagent.

 Purification: The resulting residue is purified by column chromatography on silica gel to yield
N6-Dimethylaminomethylidene isoguanosine.
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Proposed synthesis of N6-Dimethylaminomethylidene isoguanosine.

Analytical Characterization (Predicted)

Direct analytical data for N6-Dimethylaminomethylidene isoguanosine is not available. The
following table summarizes the expected key signals in tH NMR, 13C NMR, and mass
spectrometry, based on the known spectra of isoguanosine and the N,N-dimethylformamidine

protecting group.

Table 2: Predicted Analytical Data for N6-Dimethylaminomethylidene Isoguanosine

Technique Predicted Observations

Formamidine Proton: A singlet around 8.5 ppm.
Dimethyl Protons: Two singlets for the methyl
roups around 3.1 and 3.2 ppm. Ribose
1H NMR Jroup o PP .
Protons: Characteristic signals for the ribose
moiety, including the anomeric proton (H1") as a

doublet around 5.8-6.0 ppm.

Formamidine Carbon: A signal in the range of

155-160 ppm. Dimethyl Carbons: Two signals

for the methyl carbons around 35 and 41 ppm.
13C NMR _ _ ,

Purine and Ribose Carbons: Signals

corresponding to the isoguanosine core

structure.

[M+H]*: Predicted at m/z 339.14. [M+Na]*:

Mass Spec. (ESI+
P ( ) Predicted at m/z 361.12.

Logical Relationships in Application

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15597604?utm_src=pdf-body-img
https://www.benchchem.com/product/b15597604?utm_src=pdf-body
https://www.benchchem.com/product/b15597604?utm_src=pdf-body
https://www.benchchem.com/product/b15597604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

N6-Dimethylaminomethylidene isoguanosine is primarily an intermediate in chemical
synthesis, particularly in the preparation of modified oligonucleotides. The
dimethylaminomethylidene group acts as a protecting group for the exocyclic amine of the
iIsoguanine base, preventing it from reacting during the phosphoramidite coupling steps in
solid-phase oligonucleotide synthesis.

Oligonucleotide Synthesis Workflow
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Role of N6-protection in oligonucleotide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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